Boc-D-threo-3-(benzo[1,3]dioxol-5-yl)serine

• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-3-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C15H19NO7/c1-15(2,3)23-14(20)16-11(13(18)19)12(17)8-4-5-9-10(6-8)22-7-21-9/h4-6,11-12,17H,7H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key: BJQJOBNEPFXROF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C(C1=CC2=C(C=C1)OCO2)O)C(=O)O
• Molecular Formula: C15H19NO7
• Molecular Weight: 325.31 g/mol

Description

Boc-D-threo-3-(benzo[1,3]dioxol-5-yl)serine is a chemical compound with the molecular formula C15H19NO7. It is used in proteomics research.

Molecular Structure Analysis

The molecular structure of Boc-D-threo-3-(benzo[1,3]dioxol-5-yl)serine contains a total of 43 bonds, including 24 non-H bonds, 8 multiple bonds, 6 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 five-membered ring, 1 six-membered ring.

Scientific Research Applications

Medicinal Chemistry Applications

Boc-D-threo-3-(benzo[1,3]dioxol-5-yl)serine and related benzoxaborole compounds have shown a broad spectrum of applications in medicinal chemistry due to their unique physicochemical and drug-like properties. Benzoxaboroles have been utilized in the design of new classes of anti-bacterial, anti-fungal, anti-protozoal, anti-viral, and anti-inflammatory agents, demonstrating interesting drug development perspectives. Two benzoxaborole derivatives are already clinically used for the treatment of onychomycosis (tavaborole) and atopic dermatitis (crisaborole), with several others in various phases of clinical trials. The ease of preparation and peculiar mechanism of action related to the boron atom make benzoxaboroles a highly interesting field for the pharmaceutical industry (Nocentini, Supuran, & Winum, 2018).

Organic Optoelectronics Applications

In the realm of organic optoelectronics, Boc-D-threo-3-(benzo[1,3]dioxol-5-yl)serine and structurally related compounds have been incorporated into the design of organic light-emitting diodes (OLEDs) and other optoelectronic devices. The rapid development of organic optoelectronics has been supported by the introduction of new conjugated systems, including BODIPY-based materials, which have emerged as platforms for sensors, organic thin-film transistors, and organic photovoltaics. BODIPY-based materials are also being explored as 'metal-free' infrared emitters, demonstrating the versatility of these compounds in optoelectronic applications (Squeo & Pasini, 2020).

Materials Science Applications

In materials science, Boc-D-threo-3-(benzo[1,3]dioxol-5-yl)serine and related compounds have been studied for their potential in the fabrication and modification of photocatalysts. For example, (BiO)_2CO_3-based photocatalysts have been investigated for applications in healthcare, photocatalysis, humidity sensors, nonlinear optical applications, and supercapacitors. Modification strategies to enhance the visible light-driven photocatalytic performance of these materials have been developed, showcasing the broad applicability of Boc-D-threo-3-(benzo[1,3]dioxol-5-yl)serine related compounds in advanced material designs (Ni, Sun, Zhang, & Dong, 2016).